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Compound of Interest

Compound Name: Non-ovlon

Cat. No.: B1258967 Get Quote

An in-depth analysis for researchers, scientists, and drug development professionals.

Initial Assessment: The term "Non-Ovlon" refers to a combination hormonal preparation

containing ethinylestradiol, a synthetic estrogen, and norethisterone (also known as

norethindrone), a synthetic progestin.[1][2] This guide provides a detailed technical review of

the core components of Non-Ovlon, their mechanisms of action, and related compounds.

Core Components and Chemical Properties
Non-Ovlon's biological activity is derived from its two primary components: ethinylestradiol and

norethisterone.

Ethinylestradiol: A synthetic estrogen that functions by mimicking the effects of endogenous

estrogen.

Norethisterone (Norethindrone): A synthetic progestin that mimics the effects of

progesterone.[1][3]
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Compound Molecular Formula Molar Mass
Key Functional
Groups

Ethinylestradiol C20H24O2 296.41 g/mol
Phenolic hydroxyl,

Ethynyl

Norethisterone C20H26O2 298.42 g/mol
3-keto, 17α-ethynyl,

17β-hydroxyl

Mechanism of Action
The primary mechanism of action for Non-Ovlon as a contraceptive is the suppression of

ovulation.[1] This is achieved through the synergistic effects of its estrogenic and progestogenic

components on the hypothalamic-pituitary-ovarian (HPO) axis.

Inhibition of Gonadotropin Release: Ethinylestradiol suppresses the release of follicle-

stimulating hormone (FSH) from the pituitary gland, which is crucial for the development of

ovarian follicles.[4] Norethisterone inhibits the pre-ovulatory surge of luteinizing hormone

(LH), which is the direct trigger for ovulation.[4]

Changes in Cervical Mucus: Norethisterone increases the viscosity of cervical mucus,

creating a barrier that impedes sperm penetration.

Endometrial Alterations: The combination of ethinylestradiol and norethisterone alters the

endometrium, making it unreceptive to implantation.

Beyond contraception, Non-Ovlon is also utilized to manage hormonal imbalances, including

menstrual cycle disorders, endometriosis, dysmenorrhea, and symptoms of polycystic ovary

syndrome (PCOS).[1][5]

Signaling Pathways
The biological effects of ethinylestradiol and norethisterone are mediated by their interaction

with intracellular steroid hormone receptors.
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Signaling Pathway of Ethinylestradiol and Norethisterone
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Caption: Intracellular signaling of ethinylestradiol and norethisterone.

Experimental Protocols
1. Receptor Binding Assay (Competitive Binding)

This assay quantifies the affinity of a compound for a specific receptor.
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Workflow for Competitive Receptor Binding Assay

Start: Prepare Receptor Solution

Add Radiolabeled Ligand

Add Unlabeled Competitor (e.g., Norethisterone)

Incubate to Reach Equilibrium

Separate Bound from Unbound Ligand

Measure Radioactivity of Bound Ligand

Analyze Data (IC50, Ki)

End

Click to download full resolution via product page

Caption: Workflow for a competitive receptor binding assay.

Methodology:
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Preparation: A solution containing the target receptor (e.g., progesterone receptor) is

prepared.

Incubation: A known concentration of a radiolabeled ligand that binds to the receptor is

added to the solution. Varying concentrations of the unlabeled test compound (e.g.,

norethisterone) are also added.

Equilibrium: The mixture is incubated to allow the binding to reach equilibrium.

Separation: The receptor-bound ligand is separated from the unbound ligand (e.g., through

filtration).

Quantification: The radioactivity of the bound fraction is measured.

Analysis: The data is used to calculate the IC50 (the concentration of the test compound that

displaces 50% of the radiolabeled ligand) and the Ki (the binding affinity of the test

compound).

Quantitative Data
Compound Receptor Binding Affinity (Ki, nM)

Norethisterone Progesterone Receptor 1.5

Androgen Receptor 15

Estrogen Receptor >1000

Ethinylestradiol Estrogen Receptor α 0.1

Estrogen Receptor β 0.2

Note: Binding affinities can vary depending on the specific assay conditions.

Related Compounds
The development of synthetic progestins has led to a variety of compounds with different

properties.
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Relationship of Norethisterone to Other Progestins
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Caption: Generational relationship of synthetic progestins.

Conclusion
Non-Ovlon, a combination of ethinylestradiol and norethisterone, is a well-established

hormonal preparation with a primary application in contraception. Its efficacy stems from the

synergistic action of its components on the HPO axis, leading to the inhibition of ovulation and

other changes that prevent pregnancy. The study of its constituent compounds and their

interactions with steroid hormone receptors continues to be an important area of research in

reproductive medicine and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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